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Compound of Interest

Compound Name: (S)-4-Phenyloxazolidin-2-one

Cat. No.: B032377 Get Quote

Essential Safety and Handling Guide for (S)-4-
Phenyloxazolidin-2-one
(S)-4-Phenyloxazolidin-2-one is a chiral auxiliary widely utilized in asymmetric synthesis, a

critical process in the development of pharmaceuticals.[1] While an invaluable tool for

researchers, proper handling and disposal are paramount to ensure laboratory safety. This

guide provides essential, immediate safety and logistical information for its use.

Personal Protective Equipment (PPE)
To minimize exposure and ensure personal safety when handling (S)-4-Phenyloxazolidin-2-
one, the following personal protective equipment is recommended. Specifications may vary

based on the scale of the experiment and specific laboratory conditions.
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PPE Category Item
Specifications and
Remarks

Eye Protection Safety Goggles or Glasses

Should be tested and

approved under government

standards such as NIOSH

(US) or EN 166 (EU).[2][3]

Hand Protection Chemical-resistant Gloves

Nitrile rubber, neoprene, or

PVC gloves are suitable.[3]

Gloves must be inspected

before use and disposed of

properly after handling the

chemical.[2]

Body Protection Protective Clothing

A full-sleeved apron or lab coat

is recommended to prevent

skin contact.[4] The type of

protective equipment should

be selected based on the

concentration and amount of

the substance being used.[2]

Respiratory Protection Dust Mask

A dust mask, such as a type

N95 (US), is recommended,

especially when there is a risk

of dust formation. In case of

inadequate ventilation,

respiratory protection should

be worn.[5] A self-contained

breathing apparatus may be

necessary for spills or when

dust formation is significant.[4]

Hazard Identification and First Aid
(S)-4-Phenyloxazolidin-2-one is classified as harmful if swallowed.[2][6] It may also cause

skin, eye, and respiratory irritation.[1][7]
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First Aid Procedures:

If swallowed: Rinse mouth with water. Do not induce vomiting. Seek immediate medical

attention.[2][6]

In case of skin contact: Remove contaminated clothing and wash the affected area with soap

and plenty of water.[6]

In case of eye contact: Immediately flush eyes with plenty of water for at least 15 minutes.[3]

[6]

If inhaled: Move the person to fresh air. If breathing is difficult, provide oxygen.[6]

Operational Workflow for Safe Handling
The following diagram outlines the procedural steps for the safe handling of (S)-4-
Phenyloxazolidin-2-one, from preparation to disposal.
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Preparation

Handling & Experimentation

Post-Experiment & Disposal

Review Safety Data Sheet (SDS)

Don Personal Protective Equipment (PPE)

Weigh and handle in a well-ventilated area

Proceed to handling

Avoid dust formation

Perform experimental procedure

Decontaminate work surfaces

Experiment complete

Dispose of waste in a suitable, closed container

Offer surplus and non-recyclable solutions to a licensed disposal company

Remove and dispose of contaminated PPE

Wash hands thoroughly

Click to download full resolution via product page

Safe handling workflow for (S)-4-Phenyloxazolidin-2-one.
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Storage and Disposal
Storage: Store the container tightly closed in a dry, cool, and well-ventilated place.[6] It is also

recommended to store this compound under an inert gas as it can be hygroscopic.

Disposal: Dispose of contents and container in accordance with local, regional, and national

regulations. Surplus and non-recyclable solutions should be offered to a licensed disposal

company.[2] Do not let the product enter drains.[2] Adhered or collected material should be

promptly disposed of in suitable and closed containers.[6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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